Cas no 2470437-25-1 (3-Methyl-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-6-amine;dihydrochloride)

• Product Name: 3-Methyl-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-6-amine;dihydrochloride
• CAS No: 2470437-25-1
• MF: C₇H₁₄Cl₂N₄
• MW: 225.11885881424
• CID: 6423587
• PubChem ID: 155819589
• Update Time: 2025-06-09

3-Methyl-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-6-amine;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolo[4,3-a]pyridin-6-amine, 5,6,7,8-tetrahydro-3-methyl-, hydrochloride (1:2)
• 3-methyl-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridin-6-amine dihydrochloride
• 3-Methyl-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-6-amine;dihydrochloride
• EN300-20880210
• 2470437-25-1

• Inchi： 1S/C7H12N4.2ClH/c1-5-9-10-7-3-2-6(8)4-11(5)7;;/h6H,2-4,8H2,1H3;2*1H
• InChI Key： RUDAIIQCBIEBLX-UHFFFAOYSA-N
• SMILES： Cl.Cl.N12C(C)=NN=C1CCC(C2)N

Computed Properties

• Exact Mass: 224.0595519g/mol
• Monoisotopic Mass: 224.0595519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.7Ų

Additional information on 3-Methyl-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-6-amine;dihydrochloride

3-Methyl-5,6,7,8-Tetrahydro-[1,2,4]Triazolo[4,3-a]Pyridin-6-Amine; Dihydrochloride (CAS No. 2470437-25-1)

3-Methyl-5,6,7,8-Tetrahydro-[1,2,4]Triazolo[4,3-a]Pyridin-6-Amine; Dihydrochloride is a structurally complex organic compound with the CAS registry number 2470437-25-1. This compound belongs to the class of heterocyclic amines and has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields. The molecule consists of a triazolopyridine ring system with a methyl substituent and a dihydrochloride counterion. Its structure is characterized by a fused bicyclic system that combines a triazole ring with a pyridine ring, resulting in a highly functionalized framework.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to achieve the desired stereochemistry and regioselectivity. Recent advancements in asymmetric synthesis and catalytic methodologies have enabled researchers to optimize the production process of this compound. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to enhance the efficiency of constructing the triazolopyridine core.

One of the most promising applications of 3-Methyl-5,6,7,8-Tetrahydro-[1,2,4]Triazolo[4,3-a]Pyridin-6-Amine; Dihydrochloride lies in its potential as a pharmacological agent. Studies have shown that this compound exhibits selective binding affinity towards certain G-protein coupled receptors (GPCRs), making it a valuable tool in drug discovery efforts targeting neurological disorders such as anxiety and depression. The methyl group substitution plays a critical role in modulating the compound's pharmacokinetic properties and bioavailability.

In addition to its pharmacological applications, this compound has also been explored for its potential use in materials science. The triazolopyridine moiety is known to exhibit interesting electronic properties that could be harnessed in the development of advanced materials such as organic semiconductors or light-emitting diodes (LEDs). Recent research has focused on understanding the photophysical properties of this compound under various conditions to assess its suitability for optoelectronic applications.

The dihydrochloride form of this compound is particularly advantageous due to its enhanced solubility in polar solvents. This property facilitates its use in solution-based chemical reactions and analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry. Furthermore, the dihydrochloride salt form ensures stability during storage and transportation under standard laboratory conditions.

From an environmental standpoint, 3-Methyl-5,6,7,8-Tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-6-amine; dihydrochloride has been evaluated for its biodegradability and ecotoxicological effects. Initial studies suggest that it exhibits low toxicity towards aquatic organisms under standard test conditions. However,further research is required to fully understand its environmental impact and develop sustainable practices for its production and disposal.

In conclusion,CAS No. 2470437-25-1's compound represents an exciting area of research with diverse applications across multiple disciplines. As our understanding of its chemical properties continues to grow,new opportunities for innovation are likely to emerge,making it an essential component in both academic and industrial settings.